![molecular formula C9H18ClNO2 B2875112 Ethyl (1S,3R)-3-aminocyclohexane-1-carboxylate hydrochloride CAS No. 937059-62-6](/img/structure/B2875112.png)
Ethyl (1S,3R)-3-aminocyclohexane-1-carboxylate hydrochloride
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Description
Ethyl (1S,3R)-3-aminocyclohexane-1-carboxylate hydrochloride, often referred to as “EAC”, is a cyclic amine derivative of the amino acid L-alanine. It is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. EAC is used as a reagent in organic synthesis, as a catalyst in biochemistry, and as a pharmaceutical ingredient. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are discussed below.
Scientific Research Applications
Enantioselective Synthesis and Organic Chemistry
Ethyl (1R, 2R, 5R)-5-iodo-2-methylcyclohexane-1-carboxylate, a potent attractant for the Mediterranean fruit fly, showcases the utility of Ethyl (1S,3R)-3-aminocyclohexane-1-carboxylate hydrochloride in synthesizing complex molecules with specific stereochemistry. This compound was synthesized through key steps including asymmetric Diels–Alder reaction, demonstrating its value in creating highly selective and potent biological compounds (Raw & Jang, 2000).
Polymer Chemistry
Ethyl 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate was oligomerized using horseradish peroxidase as a catalyst, highlighting its role in enzymatically catalyzed oxidative polymerization. This application underlines the compound's significance in developing new materials through environmentally friendly processes (Pang, Ritter, & Tabatabai, 2003).
Plant Physiology and Biochemistry
This compound's derivative, 1-aminocyclopropane-1-carboxylic acid (ACC), serves as a precursor to ethylene, a plant hormone. Studies on ACC have led to insights into its role beyond ethylene production, revealing its function in plant development, stress response, and interaction with bacteria. For example, ACC deaminase-producing beneficial rhizobacteria have been shown to mitigate drought and salt stress in plants, demonstrating the compound's broader implications in agriculture and plant science (Tiwari, Duraivadivel, Sharma, & P., 2018).
Properties
IUPAC Name |
ethyl (1S,3R)-3-aminocyclohexane-1-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2.ClH/c1-2-12-9(11)7-4-3-5-8(10)6-7;/h7-8H,2-6,10H2,1H3;1H/t7-,8+;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLDUTPQKFFVCJJ-KZYPOYLOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCC(C1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H]1CCC[C@H](C1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
937059-62-6 |
Source
|
Record name | ethyl (1S,3R)-3-aminocyclohexane-1-carboxylate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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